Cas no 1261449-43-7 (3-Chloro-5-(difluoromethyl)iodobenzene)

• Product Name: 3-Chloro-5-(difluoromethyl)iodobenzene
• CAS No: 1261449-43-7
• MF: C₇H₄ClF₂I
• MW: 288.460940361023
• CID: 4986017
• Update Time: 2025-06-29

3-Chloro-5-(difluoromethyl)iodobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)iodobenzene

• Inchi： 1S/C7H4ClF2I/c8-5-1-4(7(9)10)2-6(11)3-5/h1-3,7H
• InChI Key： VNCVVDKZZQMAOT-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-5-(difluoromethyl)iodobenzene

3-Chloro-5-(difluoromethyl)iodobenzene: A Comprehensive Overview

The compound 3-Chloro-5-(difluoromethyl)iodobenzene (CAS No. 1261449-43-7) is a highly specialized aromatic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a chlorine atom, a difluoromethyl group, and an iodine atom attached to a benzene ring. The presence of these substituents imparts distinct chemical properties, making it a valuable building block in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of 3-Chloro-5-(difluoromethyl)iodobenzene in the synthesis of bioactive compounds. Researchers have demonstrated that the compound's iodine atom can serve as a reactive site for nucleophilic substitution reactions, enabling the creation of diverse derivatives with potential therapeutic applications. For instance, derivatives of this compound have been explored for their anti-inflammatory and anticancer properties, showcasing its versatility in drug discovery.

The structural uniqueness of 3-Chloro-5-(difluoromethyl)iodobenzene also makes it an attractive candidate for use in catalytic processes. Its ability to act as a directing group in aromatic substitution reactions has been leveraged in the development of novel catalysts for industrial applications. Furthermore, the compound's stability under various reaction conditions has been extensively studied, providing insights into its potential for large-scale production.

In terms of synthesis, 3-Chloro-5-(difluoromethyl)iodobenzene can be prepared through a variety of methods, including electrophilic substitution and coupling reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for research and industrial use. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating the formation of this compound under mild reaction conditions.

The application of 3-Chloro-5-(difluoromethyl)iodobenzene extends beyond traditional organic synthesis. It has been employed as a precursor in the synthesis of advanced materials, such as functional polymers and nanoparticles. For example, researchers have utilized this compound to develop polymer-based materials with enhanced thermal stability and mechanical properties, which are critical for applications in aerospace and electronics.

From an environmental perspective, the synthesis and application of 3-Chloro-5-(difluoromethyl)iodobenzene have been evaluated for their sustainability. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These advancements align with global initiatives to promote sustainable chemistry practices while maintaining high standards of product quality.

In conclusion, 3-Chloro-5-(difluoromethyl)iodobenzene (CAS No. 1261449-43-7) is a versatile compound with wide-ranging applications in organic synthesis, catalysis, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing scientific innovation is expected to grow significantly.